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Compound of Interest

Compound Name: Fluticasone Furoate-d5

Cat. No.: B15614047 Get Quote

This technical guide provides a comprehensive overview of the molecular characteristics of

Fluticasone Furoate-d5, with a focus on its molecular weight. It is intended for researchers,

scientists, and professionals in the field of drug development and analytical chemistry. This

document details the compound's molecular properties, the methodologies for their

determination, and the mechanism of action of its non-deuterated counterpart.

Quantitative Data Summary
The incorporation of five deuterium atoms into the Fluticasone Furoate structure results in a

predictable increase in its molecular weight. The table below summarizes the key molecular

data for both the deuterated and non-deuterated forms.

Property Fluticasone Furoate-d5 Fluticasone Furoate

Molecular Formula C₂₇H₂₄D₅F₃O₆S[1] C₂₇H₂₉F₃O₆S[2][3][4]

Molecular Weight 543.61 g/mol [1] 538.58 g/mol [5][6][7]

Monoisotopic Mass 543.19507803 Da[8] 538.163693965 Da[9]

CAS Number
Not explicitly available in

search results
397864-44-7[3][4]
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Experimental Protocols for Molecular Weight
Determination
The determination of the precise molecular weight of small molecules like Fluticasone
Furoate-d5 is critical for compound identification, purity assessment, and quality control. Mass

spectrometry is the primary and most accurate method for this purpose.

Protocol: Molecular Weight Determination via Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. For a small

molecule like Fluticasone Furoate-d5, high-resolution mass spectrometry (HRMS) provides

the necessary accuracy to confirm its elemental composition.

Methodology:

Sample Preparation: A dilute solution of Fluticasone Furoate-d5 is prepared in a suitable

volatile solvent, such as methanol or acetonitrile. The concentration is typically in the range

of 1-10 µg/mL.

Ionization: The sample solution is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique for molecules of this type. ESI generates gas-phase

ions from the liquid sample by applying a high voltage to a capillary, creating an aerosol. The

solvent evaporates, leaving charged analyte molecules.

Mass Analysis: The generated ions are guided into a mass analyzer. High-resolution

analyzers, such as Time-of-Flight (TOF) or Orbitrap, are employed to separate ions based on

their m/z ratio with high precision. The analyzer measures the time it takes for ions to travel a

certain distance (in a TOF) or their frequency of oscillation (in an Orbitrap), which is then

converted to an m/z value.

Detection and Data Analysis: The detector records the abundance of ions at each m/z value.

The resulting mass spectrum will show a peak corresponding to the molecular ion of

Fluticasone Furoate-d5. For ESI, this is often the protonated molecule [M+H]⁺. The

molecular weight is calculated from the measured m/z of this peak. The high resolution

allows for the differentiation of the deuterated compound from its non-deuterated counterpart

and other potential impurities.
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Visualizations: Mechanism of Action and
Experimental Workflow
To provide context for the application of Fluticasone Furoate, the following diagram illustrates

its established mechanism of action as a glucocorticoid receptor agonist. This pathway is

fundamental to its anti-inflammatory effects.
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Caption: Mechanism of action for Fluticasone Furoate.

The following diagram outlines the logical workflow for determining the molecular weight of a

small molecule standard like Fluticasone Furoate-d5 using mass spectrometry.
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Caption: Experimental workflow for molecular weight determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15614047?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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